Cas no 1781164-79-1 (2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-2-fluoroacetic acid)

• Product Name: 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-2-fluoroacetic acid
• CAS No: 1781164-79-1
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD30497440
• CID: 4613600
• PubChem ID: 105506942
• Update Time: 2023-08-10

2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2-fluoroacetic acid
• 2-fluoro-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]acetic acid
• 2-(1-[(TERT-BUTOXY)CARBONYL]PYRROLIDIN-3-YL)-2-FLUOROACETIC ACID
• E72891
• Z2689172089
• 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-2-fluoroacetic acid

• MDL： MFCD30497440
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-4-7(6-13)8(12)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key： ZTDXVQFLZHPSJK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8